Cas no 2227681-40-3 ((2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane)

• Product Name: (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane
• CAS No: 2227681-40-3
• MF: C₆H₄BrClOS
• MW: 239.517358779907
• CID: 6482548
• PubChem ID: 165977348
• Update Time: 2025-05-20

(2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane
• 2227681-40-3
• EN300-1916422

• Inchi： 1S/C6H4BrClOS/c7-3-1-5(4-2-9-4)10-6(3)8/h1,4H,2H2/t4-/m1/s1
• InChI Key： OLOWMAWSFOZUOA-SCSAIBSYSA-N
• SMILES： BrC1=C(SC(=C1)[C@H]1CO1)Cl

Computed Properties

• Exact Mass: 237.88548g/mol
• Monoisotopic Mass: 237.88548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.8Ų

Additional information on (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane

Compound Introduction: (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane (CAS No. 2227681-40-3)

(2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane, identified by its CAS number 2227681-40-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of oxiranes, which are three-membered heterocyclic ethers known for their unique reactivity and utility in synthetic chemistry. The presence of both bromo and chloro substituents on the thiophene ring introduces additional functional groups, making it a versatile intermediate for further chemical modifications.

The structural features of (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane make it particularly interesting for applications in medicinal chemistry. Thiophene derivatives are widely recognized for their biological activity, and modifications to this core structure can lead to compounds with enhanced pharmacological properties. The stereochemistry indicated by the (2R) configuration suggests that this compound may exhibit specific interactions with biological targets, which is a critical consideration in drug design.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The oxirane ring, in particular, serves as a valuable scaffold for creating bioactive molecules due to its ability to undergo ring-opening reactions that can be tailored to introduce various functional groups. This property makes (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of bromo and chloro substituents on the thiophene ring allows for selective functionalization, enabling chemists to design derivatives with specific desired properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aromatic or aliphatic groups, expanding the compound's utility in synthetic applications.

Recent studies have highlighted the importance of stereochemistry in medicinal chemistry, particularly in the context of enantiopure compounds. The (2R) configuration of (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane suggests that it may exhibit enantioselective interactions with biological targets, which could lead to improved efficacy and reduced side effects compared to racemic mixtures. This has spurred interest in developing methods for the efficient synthesis of enantiomerically pure oxirane derivatives.

The reactivity of the oxirane ring also makes it an attractive target for mechanistic studies. Understanding how this ring opens under different conditions can provide insights into its behavior in biological systems and inform the design of more effective drugs. For example, recent research has demonstrated that oxiranes can undergo nucleophilic opening to form epoxide adducts, which can then be further functionalized to create more complex molecular architectures.

In addition to its synthetic utility, (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane has potential applications in materials science. Oxiranes can be polymerized or incorporated into polymers to create materials with unique properties, such as enhanced biodegradability or improved mechanical strength. The presence of halogen substituents may also influence the electronic properties of these materials, making them suitable for use in electronic devices or as catalysts.

The pharmaceutical industry has been particularly interested in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been shown to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. By modifying the structure of thiophene-based molecules like (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane, researchers aim to identify new therapeutic agents with improved efficacy and reduced toxicity.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is associated with various diseases, including cancer. Thiophene-based kinase inhibitors have been reported to exhibit potent activity against several kinases, making them attractive candidates for drug development. The oxirane ring in (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane could serve as a handle for further derivatization to create highly specific inhibitors.

The synthesis of complex organic molecules often requires multi-step processes involving various reaction conditions and reagents. However, recent advances in synthetic chemistry have made it possible to streamline these processes and improve yields. For example, transition metal-catalyzed reactions have enabled the efficient construction of complex molecular frameworks from simpler precursors. This has made it more feasible to synthesize novel compounds like (2R)-2-(4-bromo-5-chlorothiophen-2-yl)oxirane on a larger scale.

In conclusion, (CAS No. 2227681-40-3) represents an important compound with significant potential in pharmaceutical and chemical research. Its unique structural features make it a versatile intermediate for creating bioactive molecules with tailored properties. The growing interest in thiophene derivatives and oxiranes underscores their importance as scaffolds for drug discovery and materials science applications.